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Compound of Interest

Compound Name: Benzhydrol

Cat. No.: B121723 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of benzhydrol, ensuring that your work is conducted with the utmost

care and protection.

Key Hazards: Benzhydrol is classified as a hazardous substance that can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3]

Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
When handling benzhydrol, a comprehensive suite of personal protective equipment is

required to prevent exposure.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH

(US) standards.[1]

A face shield may be necessary for additional protection against splashes.[4]

Skin Protection:

Chemical-resistant gloves, such as nitrile rubber, must be worn.[2][5] Always inspect gloves

before use and use proper removal techniques to avoid skin contact.
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Wear impervious clothing, such as a lab coat or chemical-resistant suit, to protect the skin.[2]

Respiratory Protection:

Work in a well-ventilated area, such as a fume hood, to minimize the inhalation of dust or

vapors.[2][6]

If exposure limits are exceeded or irritation is experienced, a full-face respirator with an

appropriate cartridge (e.g., P1 or N95 for dust) should be used.[1][7]

Quantitative Safety Data
A summary of key safety and physical property data for benzhydrol is provided in the table

below for easy reference.

Parameter Value Source

GHS Hazard Statements H315, H319, H335 [1][2][3]

Signal Word Warning [1][3]

NFPA 704 Ratings
Health: 2, Flammability: 1,

Instability: 0
[7][8]

Melting Point 65 - 68 °C (149 - 154.4 °F) [5]

Boiling Point 297 - 298 °C (566.6 - 568.4 °F) [5]

Flash Point 160 °C (320 °F) [5]

Water Solubility 0.5 g/L (at 20°C) [5]

Occupational Exposure Limits No data available [1][3]

Experimental Protocol: Safe Handling of Benzhydrol
The following step-by-step protocol outlines the safe handling of benzhydrol in a laboratory

setting.

1. Preparation and Planning:
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Conduct a thorough risk assessment for the planned experiment.

Ensure that all necessary PPE is available and in good condition.

Verify that the fume hood and any other ventilation systems are functioning correctly.

Locate the nearest eyewash station and safety shower before beginning work.[9]

2. Handling Procedure:

Don the appropriate PPE as specified above.

Handle benzhydrol within a fume hood to control dust and vapors.

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition sources.[1]

Keep the container tightly closed when not in use.[6]

3. Accidental Release Measures:

In case of a spill, evacuate personnel from the immediate area.

Remove all sources of ignition.[1]

Ventilate the area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[2][10]

Do not let the chemical enter drains.[2]

4. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[5][10] Remove contaminated

clothing and wash it before reuse.[3]
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If in eyes: Rinse cautiously with water for several minutes.[1][10] Remove contact lenses if

present and easy to do. Continue rinsing.[1][10] Seek medical attention if irritation persists.

[3][10]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][10]

If ingested: Do NOT induce vomiting.[10] Rinse mouth with water and seek medical attention.

[2]

Operational and Disposal Plans
Storage:

Store benzhydrol in a cool, dry, and well-ventilated area.[9]

Keep the container tightly closed and store it away from incompatible materials such as

acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[9][10]

Disposal:

Dispose of benzhydrol and any contaminated materials as hazardous waste.[3]

All disposal activities must be in accordance with local, state, and federal regulations.[3]

Consider using a licensed professional waste disposal service.[2] One method of disposal is

to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[2][7]
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Start: Prepare for Handling Benzhydrol

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

2. Handle Benzhydrol in a Fume Hood
- Avoid dust formation

- Use non-sparking tools

3. Proper Storage
- Tightly closed container

- Cool, dry, well-ventilated area

Spill or Exposure?

4a. Spill Response
- Evacuate and ventilate

- Clean up with appropriate materials

Spill

4b. First Aid
- Skin: Wash with soap and water

- Eyes: Rinse with water
- Inhalation: Move to fresh air

Exposure

5. Waste Disposal
- Collect in a labeled, sealed container

No

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of benzhydrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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